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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzotrifluoride

Cat. No.: B146372 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-5-nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Chloro-5-
nitrobenzotrifluoride (CAS No. 777-37-7), a key intermediate in the synthesis of fine

chemicals and pharmaceuticals.[1][2] Adherence to these guidelines is critical to ensure a safe

laboratory environment and minimize the risk of exposure.

Hazard Identification and Classification
2-Chloro-5-nitrobenzotrifluoride is classified as a hazardous substance.[3] The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Classification:[3][4][5]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4][5]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[3][4][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3][4]
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Signal Word: Warning[4][6]

Hazard Statements:[4][6]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Chemical and Physical Properties
A summary of the key physical and chemical properties is presented below. This data is

essential for the safe design of experiments and handling procedures.

Property Value

CAS Number 777-37-7[4][5][6]

Molecular Formula C₇H₃ClF₃NO₂[4][5][6]

Molecular Weight 225.55 g/mol [5][6][7]

Appearance Yellow Liquid[3][6]

Boiling Point 108 °C at 10 mmHg[1][6][7]

Density 1.527 g/mL at 25 °C[1][6][7]

Flash Point
98 - 99 °C (208.4 - 210.2 °F) - closed cup[3][6]

[7]

Refractive Index n20/D 1.508 (lit.)[6][7]

Synonyms
1-Chloro-2-(trifluoromethyl)-4-nitrobenzene, 2-

Chloro-5-nitro-α,α,α-trifluorotoluene[4][6]
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Proper handling and storage are paramount to prevent accidental exposure and ensure

chemical stability.

Engineering Controls
All work with 2-Chloro-5-nitrobenzotrifluoride must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4][8][9]

Ensure that emergency eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential.[9]

Area Recommended PPE

Eye/Face

Chemical safety goggles or safety glasses are

mandatory. A face shield should be worn for

procedures with a higher risk of splashing.[3][4]

[9]

Skin

Wear a chemical-resistant laboratory coat.[9]

Protective gloves (e.g., Nitrile) must be worn.

Inspect gloves for integrity before use and

change them immediately if contaminated.[3][4]

[9]

Respiratory

In case of inadequate ventilation or when

exposure limits may be exceeded, use a

NIOSH/MSHA-approved respirator with an

appropriate filter (e.g., type ABEK EN14387).[3]

[7]

Footwear
Closed-toed, chemical-resistant shoes must be

worn in the laboratory.[4][9]
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Do not handle the substance until all safety precautions have been read and understood.[4]

Avoid all personal contact, including the inhalation of vapors, mists, or sprays.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][4][8]

Use non-sparking tools and proper grounding procedures to prevent static discharge, as

vapors may form flammable mixtures with air.[4]

Keep containers tightly closed when not in use.[3][4][8]

Wash hands and any exposed skin thoroughly after handling.[3][4]

Storage Conditions
Store in a dry, cool, and well-ventilated area.[3][4]

Keep the container tightly closed and stored in a locked-up area.[4]

Store away from heat, sparks, open flames, and other ignition sources.[3][4][10]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][4]

Emergency and First-Aid Protocols
Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the affected person to fresh air and keep

them comfortable for breathing. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[3][4][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water.[3][4][12] Seek immediate medical

attention.[4]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[3][4][12]

Remove contact lenses if present and easy to

do. Continue rinsing.[4] Seek immediate medical

attention.[3][4]

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person.[4] Seek

immediate medical attention.[3][4]

Accidental Release and Disposal
Spill Response Protocol

Minor Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[3][8] Collect the material into a suitable, labeled container for disposal.[3][8]

Ventilate the area and clean the spill site.

Major Spills: Evacuate all non-essential personnel from the area and move upwind.[8] Alert

the emergency response team.[8] Only trained personnel equipped with full PPE, including

respiratory protection, should attempt to contain the spill.[4][8] Prevent the spill from entering

drains or waterways.[4][8]
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Waste Disposal
Disposal of 2-Chloro-5-nitrobenzotrifluoride and its containers must be handled as

hazardous waste.

Dispose of contents and containers at an approved waste disposal plant in accordance with

all local, state, and federal regulations.[4][13]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][4]

Specific Hazards: The substance is combustible.[7] Vapors may form flammable or explosive

mixtures with air.[4] When heated to decomposition or in a fire, it may emit toxic and

corrosive fumes, including carbon oxides, nitrogen oxides, and hydrogen fluoride.[3][4]

Fire-Fighting Instructions: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[3][4] Use a water spray to cool exposed containers.[4]

Visualized Workflows
The following diagrams illustrate critical safety workflows for handling 2-Chloro-5-
nitrobenzotrifluoride.
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Risk Assessment Workflow

Identify Hazards
(Toxic, Irritant, Combustible)
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Primary

Implement Administrative Controls
(SOPs, Training)

Secondary

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Tertiary

Proceed with Work

Review and Update Assessment

Click to download full resolution via product page

Caption: Risk assessment process before handling the chemical.
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Spill Response Decision Tree
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Alert Emergency Response

Yes

No

Don PPE.
Contain spill with
inert absorbent.

Yes

Collect waste into
sealed container.

Decontaminate area
& dispose of waste.

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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